Cas no 1261895-19-5 (5-(4-Chloro-3-methylphenyl)-2-formylphenol)

• Product Name: 5-(4-Chloro-3-methylphenyl)-2-formylphenol
• CAS No: 1261895-19-5
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• MDL: MFCD18314751
• CID: 2761860
• PubChem ID: 53220464
• Update Time: 2025-06-07

5-(4-Chloro-3-methylphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-3-hydroxy-3'-methyl[1,1'-biphenyl]-4-carbaldehyde
• 5-(4-Chloro-3-methylphenyl)-2-formylphenol, 95%
• DTXSID50685200
• 1261895-19-5
• 5-(4-CHLORO-3-METHYLPHENYL)-2-FORMYLPHENOL
• MFCD18314751
• 5-(4-Chloro-3-methylphenyl)-2-formylphenol

• MDL： MFCD18314751
• Inchi： 1S/C14H11ClO2/c1-9-6-10(4-5-13(9)15)11-2-3-12(8-16)14(17)7-11/h2-8,17H,1H3
• InChI Key： DIDCUMXNTNQNPK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1C=CC(C=O)=C(C=1)O

Computed Properties

• Exact Mass: 246.0447573Da
• Monoisotopic Mass: 246.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(4-Chloro-3-methylphenyl)-2-formylphenol

5-(4-Chloro-3-methylphenyl)-2-formylphenol

5-(4-Chloro-3-methylphenyl)-2-formylphenol is a highly specialized organic compound with the CAS number 1261895-19-5. This compound is notable for its unique chemical structure, which combines a phenol group with a formyl substituent and a chloromethyl-substituted aromatic ring. The molecule's structure makes it a valuable compound in various research and industrial applications, particularly in the fields of pharmaceuticals, agrochemicals, and materials science.

The synthesis of 5-(4-Chloro-3-methylphenyl)-2-formylphenol involves advanced organic chemistry techniques, including Friedel-Crafts alkylation and oxidation reactions. Recent studies have highlighted the importance of optimizing these synthesis pathways to improve yield and purity, which are critical for large-scale production. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

One of the most promising applications of 5-(4-Chloro-3-methylphenyl)-2-formylphenol is in the development of novel pharmaceutical agents. The compound's unique structure allows it to interact with various biological targets, making it a potential candidate for drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. Recent in vitro studies have demonstrated its ability to inhibit key enzymes involved in these pathways, suggesting its potential as a lead compound for further development.

In addition to its pharmaceutical applications, 5-(4-Chloro-3-methylphenyl)-2-formylphenol has shown promise in agrochemical research. The compound exhibits potent activity against plant pathogens, making it a potential candidate for fungicides or insecticides. Researchers have also investigated its role in plant growth regulation, where it has been shown to enhance stress tolerance in crops under adverse environmental conditions.

The environmental impact of 5-(4-Chloro-3-methylphenyl)-2-formylphenol has also been a focus of recent studies. Scientists have evaluated its biodegradability and toxicity to aquatic organisms, with results indicating that the compound has low environmental persistence and minimal toxicity at concentrations relevant to agricultural use. These findings are crucial for ensuring the sustainable use of this compound in industrial applications.

From a structural perspective, 5-(4-Chloro-3-methylphenyl)-2-formylphenol consists of two aromatic rings connected by a single bond. The presence of the formyl group at position 2 and the chloromethyl group at position 4 introduces significant electronic effects that influence the compound's reactivity and biological activity. Computational studies using molecular docking and quantum mechanics have provided insights into how these substituents affect the molecule's interactions with biological targets.

The latest advancements in analytical techniques have enabled precise characterization of 5-(4-Chloro-3-methylphenyl)-2-formylphenol. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's molecular formula and structure. These techniques have also facilitated the identification of impurities and degradation products during synthesis and storage.

In conclusion, 5-(4-Chloro-3-methylphenyl)-2-formylphenol is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application research, position it as a valuable tool for addressing challenges in medicine, agriculture, and materials science. Continued research into its properties and potential uses will undoubtedly unlock new opportunities for this intriguing molecule.